Cas no 2703746-07-8 ((R)-1-(3-Bromo-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(3-Bromo-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
• CAS No: 2703746-07-8
• MF: C₉H₁₀BrClF₃N
• MW: 304.534611225128
• CID: 5086196
• PubChem ID: 156022645
• Update Time: 2024-11-05

(R)-1-(3-Bromo-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Bromo-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
• E79617
• (1R)-6-Methoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline HCl
• BS-48258
• 2703746-07-8
• (1R)-1-[3-bromo-5-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• (1R)-1-[3-bromo-5-(trifluoromethyl)phenyl]ethanamine hydrochloride

• Inchi： 1S/C9H9BrF3N.ClH/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6;/h2-5H,14H2,1H3;1H/t5-;/m1./s1
• InChI Key： HHZSHSNEZHBTLB-NUBCRITNSA-N
• SMILES： C(C1C=C(Br)C=C([C@H](N)C)C=1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 302.96372g/mol
• Monoisotopic Mass: 302.96372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų